Cas no 1016887-98-1 (5-bromo-N-ethyl-2-fluorobenzamide)

• Product Name: 5-bromo-N-ethyl-2-fluorobenzamide
• CAS No: 1016887-98-1
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 4567241
• PubChem ID: 24699606
• Update Time: 2023-08-10

5-bromo-N-ethyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-ethyl-2-fluorobenzamide

• Inchi： 1S/C9H9BrFNO/c1-2-12-9(13)7-5-6(10)3-4-8(7)11/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： CSVMOYVJBFMXJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NCC)=O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.08g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives